Cas no 1266659-06-6 (1-(5-fluoro-2-nitrophenyl)propan-2-one)

• Product Name: 1-(5-fluoro-2-nitrophenyl)propan-2-one
• CAS No: 1266659-06-6
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 2169849
• PubChem ID: 63198807
• Update Time: 2025-08-05

1-(5-fluoro-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitrophenylacetone
• 1-(5-fluoro-2-nitrophenyl)propan-2-one
• BMCKPBAHCMQWPA-UHFFFAOYSA-N
• 1266659-06-6
• EN300-1836623
• CS-0272119
• SCHEMBL3010413
• DB-229358
• AKOS012501093

• Inchi： 1S/C9H8FNO3/c1-6(12)4-7-5-8(10)2-3-9(7)11(13)14/h2-3,5H,4H2,1H3
• InChI Key： BMCKPBAHCMQWPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04900
• Monoisotopic Mass: 197.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 54-57 ºC (methanol )
• Boiling Point: 281.0±25.0 ºC (760 Torr),
• Flash Point: 123.8±23.2 ºC,
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.38860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes